Cas no 1226429-87-3 (5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide
• CAS No: 1226429-87-3
• MF: C₁₉H₁₆N₄O₆
• MW: 396.353544235229
• CID: 6018312
• PubChem ID: 49677298
• Update Time: 2025-06-09

5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide
• 1226429-87-3
• 5-(furan-2-yl)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide
• AKOS024526920
• VU0527561-1
• 5-(furan-2-yl)-N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide
• F5882-5319

• Inchi： 1S/C19H16N4O6/c1-25-12-4-6-13(7-5-12)27-11-17-21-18(29-23-17)10-20-19(24)14-9-16(28-22-14)15-3-2-8-26-15/h2-9H,10-11H2,1H3,(H,20,24)
• InChI Key： FPELQPLEFYVWRJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCC2ON=C(COC3=CC=C(OC)C=C3)N=2)=O)=N1

Computed Properties

• Exact Mass: 396.10698424g/mol
• Monoisotopic Mass: 396.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų

Additional information on 5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide

Introduction to 5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide (CAS No: 1226429-87-3)

5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1226429-87-3, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric moieties. The presence of a furan ring, an 1,2,4-oxadiazole core, and an oxazole scaffold suggests potential biological activities that are worthy of further exploration.

The structural composition of this compound is particularly noteworthy due to its intricate arrangement of heterocyclic rings and functional groups. The furan moiety is known for its ability to interact with biological targets in a variety of ways, often serving as a key component in the design of bioactive molecules. The 1,2,4-oxadiazole ring is another critical pharmacophore that has been extensively studied for its potential in drug development. This ring system is frequently incorporated into therapeutic agents due to its ability to modulate biological pathways and exhibit pharmacological effects.

In recent years, there has been a growing interest in the development of multitargeted drugs that can simultaneously interact with multiple biological receptors or enzymes. The compound 5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2-oxazole-3-carboxamide embodies this concept through its complex structural features. The combination of the furan, 1,2,4-oxadiazole, and oxazole moieties may contribute to its ability to engage with multiple targets, potentially leading to enhanced therapeutic efficacy and reduced side effects.

The pharmaceutical industry has been actively exploring novel scaffolds for drug discovery in an effort to overcome the challenges posed by drug resistance and limited treatment options. The unique structural features of 5-(furan-2-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-1,2 oxazole -3-carboxamide make it a promising candidate for further investigation. Its molecular architecture suggests potential applications in the treatment of various diseases, including those involving inflammatory responses and metabolic disorders.

Clinical studies have begun to shed light on the potential therapeutic applications of this compound. Preliminary research indicates that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The presence of the furan and moieties is particularly relevant here, as these structural elements have been shown to interact with enzymes and receptors that play critical roles in inflammation.

In addition to its anti-inflammatory potential, 5-(< strong >furan - 2 - yl strong >) - N - ( { < strong > 3 - ( 4 - methoxyphenoxy ) methyl - 1 , 2 , 4 - oxadiazol - 5 - yl strong > } methyl ) - 1 , 2 oxazole - 3 carboxamide has shown promise in preclinical models as a modulator of metabolic pathways. The compound's ability to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) suggests that it may have applications in the management of metabolic disorders such as obesity and type 2 diabetes. These findings are particularly exciting given the increasing prevalence of metabolic diseases worldwide.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework of this compound. These techniques include transition metal-catalyzed reactions, protecting group strategies, and orthogonal reactions that allow for the selective introduction of functional groups at specific positions within the molecule.

The development of new synthetic methodologies is crucial for the efficient production of complex pharmaceutical compounds like 5-(< strong >furan - 2 - yl strong >) - N - ( { < strong > 3 - ( 4 - methoxyphenoxy ) methyl - 1 , 2 , 4 oxadiazol strong > } methyl ) - 1 , 2 oxazole carboxamide . Recent advancements in synthetic chemistry have enabled chemists to streamline synthetic routes and improve overall efficiency. These advancements are not only beneficial for cost reduction but also for enhancing scalability for industrial production purposes.

The pharmacokinetic properties of this compound are also under investigation to determine its suitability for therapeutic use. Factors such as solubility, stability, bioavailability, and metabolic clearance are critical considerations when evaluating a drug's potential for clinical application. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles that could make it suitable for oral administration or other routes of delivery.

The safety profile of any new pharmaceutical entity is paramount before it can be considered for clinical use. Extensive toxicological studies have been conducted on derivatives similar to this compound to assess their safety margins and potential side effects. These studies provide valuable insights into how this compound might behave within the human body and help guide further development efforts. p > p > p > p > p > p > p > p > p > p > p > p > p > p > p >